molecular formula C5H13NO3S B8547154 Sulfamic acid 2,2-dimethyl-propyl ester

Sulfamic acid 2,2-dimethyl-propyl ester

Cat. No. B8547154
M. Wt: 167.23 g/mol
InChI Key: KQRLDWQDOSEQCQ-UHFFFAOYSA-N
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Description

Sulfamic acid 2,2-dimethyl-propyl ester is a useful research compound. Its molecular formula is C5H13NO3S and its molecular weight is 167.23 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C5H13NO3S

Molecular Weight

167.23 g/mol

IUPAC Name

2,2-dimethylpropyl sulfamate

InChI

InChI=1S/C5H13NO3S/c1-5(2,3)4-9-10(6,7)8/h4H2,1-3H3,(H2,6,7,8)

InChI Key

KQRLDWQDOSEQCQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)COS(=O)(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Neopenylsulfamate was synthesized according to the method presented in the synthesis of sulfamic acid cyclopropyl ester in Example 1 with the exception of utilizing neopentylalcohol to obtain sulfamic acid 2,2-dimethyl-propyl ester.
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